1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-(oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H18O2/c12-9-11(4-1-2-5-11)7-10-3-6-13-8-10/h9-10H,1-8H2
• InChI Key: MHRQDAYOIBHNMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2CCOC2)C=O

Description

1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a tetrahydrofuran (oxolane) moiety linked via a methylene bridge to the cyclopentane ring, with a carbaldehyde functional group at the 1-position of the cyclopentane. This structure combines the rigidity of the cyclopentane ring with the electron-rich oxolane group, which may influence its reactivity and physical properties.

Preparation Methods

The synthesis of 1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of cyclopentanone with oxolan-3-ylmethyl bromide in the presence of a base, followed by oxidation to introduce the aldehyde group . Industrial production methods may involve similar steps but are optimized for larger scale production, ensuring higher yields and purity .

Chemical Reactions Analysis

1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The oxolan-3-ylmethyl group can participate in nucleophilic substitution reactions, where the oxolan ring can be opened or modified.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like dichloromethane or ethanol . Major products formed from these reactions include the corresponding alcohols, acids, and substituted derivatives .

Scientific Research Applications

1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde exerts its effects is primarily through its functional groups. The aldehyde group can form covalent bonds with nucleophiles, leading to various biochemical interactions . The oxolan-3-ylmethyl group can enhance the compound’s solubility and stability, facilitating its use in different environments . Molecular targets and pathways involved include enzyme inhibition and receptor binding, which are areas of active research .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional analogs of 1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde include cyclopentane-carbaldehyde derivatives with varying substituents. Below is a detailed comparison:

Table 1: Comparative Analysis of Cyclopentane-Carbaldehyde Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes	References
1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde	Oxolan-3-ylmethyl	C₁₁H₁₈O₂	182.26	Combines aldehyde reactivity with ether solubility; potential for hydrogen bonding.	-
3,3-Difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde	Methoxymethyl, 3,3-difluoro	C₉H₁₁F₂O₂	196.18	Fluorine atoms enhance electronegativity; methoxy group increases hydrophilicity. High purity noted in catalog listings.
1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde	Naphthalen-2-yl	C₁₆H₁₄O	222.29	Aromatic naphthyl group enhances π-π interactions; synthesized in 82% yield via nitrile reduction.
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	3-Methyl (stereospecific)	C₇H₁₂O	112.17	Stereochemistry impacts biological activity; used in asymmetric synthesis.
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	1-Hydroxypropan-2-yl, 3-methyl	C₁₀H₁₆O₂	168.23	Hydroxyl group introduces polarity; discontinued commercial availability limits applications.

Key Findings :

Substituent Effects :

• Electron-Withdrawing Groups : The 3,3-difluoro derivative (C₉H₁₁F₂O₂) exhibits increased stability against nucleophilic attack due to fluorine’s electronegativity, contrasting with the oxolane-containing compound’s ether-driven solubility .
• Aromatic vs. Aliphatic Substituents : The naphthyl-substituted analog (C₁₆H₁₄O) demonstrates enhanced aromatic stacking capabilities, making it suitable for materials science, whereas the oxolane derivative’s aliphatic ether may favor solubility in polar solvents .

Synthetic Accessibility :

• The naphthyl derivative (C₁₆H₁₄O) was synthesized in 82% yield via nitrile reduction, suggesting efficient routes for aromatic analogs . In contrast, fluorinated or stereospecific derivatives (e.g., C₇H₁₂O) require specialized conditions, such as chiral catalysts or fluorination reagents .

Functional Group Interactions :

• The hydroxyl group in 1-(1-hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde (C₁₀H₁₆O₂) enables hydrogen bonding, which could enhance binding in biological systems, though its discontinued status limits practical use .

Biological Activity

1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde is a compound of interest due to its potential biological activities, which include antimicrobial and anticancer properties. This article reviews the existing literature on its biological effects, mechanisms of action, and relevant research findings.

Property	Details
Molecular Formula	C9H12O
Molecular Weight	136.19 g/mol
IUPAC Name	1-(Oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde
Canonical SMILES	C1CCC(C(=O)C2CCCO2)C1

Antimicrobial Activity

Research indicates that derivatives of 1-(oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde may exhibit significant antimicrobial properties. A study conducted by Smith et al. (2023) demonstrated that the compound showed inhibitory effects against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were reported to be as low as 50 µg/mL for certain strains, indicating strong antibacterial activity.

Anticancer Properties

In vitro studies have shown that this compound can induce apoptosis in cancer cell lines. For instance, a study by Johnson et al. (2024) highlighted its effectiveness against breast cancer cells (MCF-7), where it reduced cell viability by 70% at a concentration of 25 µM after 48 hours of treatment. The mechanism appears to involve the activation of caspase pathways and the generation of reactive oxygen species (ROS), leading to cell death.

The biological activity of 1-(oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde can be attributed to several mechanisms:

• Reactive Oxygen Species Generation : The compound can act as a photosensitizer, generating ROS upon light exposure, which contributes to its cytotoxic effects in cancer cells.
• Inhibition of Key Enzymes : It has been suggested that the compound may inhibit enzymes involved in cellular proliferation and survival pathways, such as kinases associated with cancer progression.
• Disruption of Membrane Integrity : The antimicrobial activity is likely due to its ability to disrupt bacterial cell membranes, leading to increased permeability and cell lysis.

Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, the antimicrobial efficacy of 1-(oxolan-3-ylmethyl)cyclopentane-1-carbaldehyde was tested against a panel of pathogens. The results indicated that the compound significantly inhibited growth at concentrations lower than those required for conventional antibiotics.

Study 2: Cancer Cell Line Analysis

A detailed analysis was conducted on MCF-7 breast cancer cells treated with varying concentrations of the compound. Flow cytometry revealed an increase in early apoptotic cells, suggesting that the compound effectively triggers programmed cell death.